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Compound of Interest

Compound Name: 5-Fluoroisatoic anhydride

Cat. No.: B128519

An In-depth Technical Guide to the Synthesis and Characterization of 5-Fluoroisatoic
Anhydride

For researchers, scientists, and professionals in drug development, 5-Fluoroisatoic
Anhydride (CAS No. 321-69-7) serves as a critical pharmaceutical intermediate.[1][2] Its utility
is demonstrated in the synthesis of a range of bioactive compounds, including insulin
secretagogues, HCV polymerase inhibitors, and anxiolytic agents.[1][2] This document
provides a comprehensive overview of its synthesis and characterization.

Physicochemical Properties

5-Fluoroisatoic anhydride is an off-white to pale yellow solid with a crystalline powder form.[1]
[2][3] It is characterized by its solubility in organic solvents like Dimethyl Sulfoxide (DMSQO) and
general insolubility in water.[1][2][4]
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Property Value Reference
CAS Number 321-69-7 [11[31[5]
Molecular Formula CsH4FNO3 [L][2][41[5]
Molecular Weight 181.12 g/mol [2][4]5][6]
Melting Point 259-262°C [11[4115]
Density ~1.5 g/cm?3 [1][41[5]

Off-white to pale yellow
Appearance _ [1][2][3]
powder/solid

N Soluble in DMSO, organic
Solubility _ _ [11[21[3][4]
solvents; insoluble in water

Synthesis of 5-Fluoroisatoic Anhydride

The synthesis of 5-Fluoroisatoic anhydride can be achieved through several pathways. The
most common methods involve the cyclization of 2-amino-5-fluorobenzoic acid using
phosgenating agents or the oxidation of 5-fluoroisatin derivatives.
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Route 2: From 5-Fluoroisatin
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Synthesis routes to 5-Fluoroisatoic anhydride.

Experimental Protocol: Synthesis from 5-Fluoroindigo

A specific method for the preparation of 5-Fluoroisatoic anhydride involves the oxidation of 5-
fluoroindigo.[1]

Materials:

5-Fluoroindigo (20.62 g, 0.125 mol)

Acetic anhydride (90.0 mL)

Acetic acid (90 mL)

Chromium(V1) oxide (20.36 g, 0.204 mol)
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Procedure:

In a 250 mL three-necked flask equipped with a magnetic stir bar and condenser, add acetic
anhydride (90.0 mL), 5-fluoroindigo (20.62 g), and acetic acid (90 mL).[1]

e Heat the reaction mixture to 85°C in a water bath.[1]

e Add chromium(VI) oxide (20.36 g) in small portions to the red solution over a period of 40
minutes.[1]

 After the addition is complete, continue stirring the mixture for an additional 15 minutes.[1]
e Cool the reaction mixture to 10°C in an ice bath to induce crystallization.[1]
« Filter the resulting solid, wash, and dry to obtain 5-Fluoroisatoic anhydride.

Characterization of 5-Fluoroisatoic Anhydride

The structural confirmation and purity assessment of the synthesized 5-Fluoroisatoic
anhydride are typically performed using a combination of spectroscopic techniques.
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General workflow for characterization.

Spectroscopic Data

1H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum provides information on the hydrogen environment within the molecule.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b128519?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (8) Coupling Constant

opm Multiplicity (3) Hz Assignment
11.19 s (br) - 1H (NH)

7.36 dd 8.4,2.6 1H (Ar-H)
6.87 dt 8.4,2.2 1H (Ar-H)
6.74 dd 9.3,2.2 1H (Ar-H)

Spectrum recorded in
DMSO-ds.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. While specific
peak values are not detailed in the provided search results, a typical IR spectrum of an isatoic
anhydride would show characteristic absorption bands for the N-H bond, aromatic C-H bonds,
and the two carbonyl (C=0) groups of the anhydride functionality. An FTIR spectrum has been
recorded using a KBr-pellet technique.[6]

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight of the compound. For 5-
Fluoroisatoic anhydride (CsH4sFNOs), the expected exact mass is approximately 181.0175
g/mol .[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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